Cas no 1379265-19-6 (4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile)

• Product Name: 4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile
• CAS No: 1379265-19-6
• MF: C₇H₇BrN₂
• MW: 199.047880411148
• CID: 5218367
• PubChem ID: 124707034
• Update Time: 2025-11-06

4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile
• 1H-Pyrrole-2-carbonitrile, 4-(bromomethyl)-1-methyl-

• Inchi： 1S/C7H7BrN2/c1-10-5-6(3-8)2-7(10)4-9/h2,5H,3H2,1H3
• InChI Key： XNDSGNKDUNGPNM-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CBr)C=C1C#N

Additional information on 4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile

Introduction to 4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile (CAS No. 1379265-19-6)

4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile (CAS No. 1379265-19-6) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and chemical synthesis. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile.

Chemical Structure and Properties

4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile is a brominated pyrrole derivative with a molecular formula of C₈H₈BrN₂. The compound features a five-membered pyrrole ring with a bromomethyl group and a methyl group attached to the nitrogen atom. The presence of the bromomethyl group makes it an excellent electrophilic reagent, facilitating various chemical reactions such as nucleophilic substitution and cross-coupling reactions. The cyano group (CN) adds further reactivity and functional versatility to the molecule.

The physical properties of 4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile include a melting point of approximately 75°C and a boiling point of around 250°C at atmospheric pressure. It is generally insoluble in water but shows good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various organic reactions and biological assays.

Synthesis Methods

The synthesis of 4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 4-(methylthio)-1-methyl-1H-pyrrole-2-carbonitrile followed by oxidation to form the bromomethyl group. Another approach involves the reaction of 4-formyl-1-methyl-1H-pyrrole-2-carbonitrile with bromine in the presence of a suitable base.

A more recent and efficient method involves the use of transition-metal-catalyzed cross-coupling reactions. For example, palladium-catalyzed coupling of 4-(iodomethyl)-1-methyl-1H-pyrrole-2-carbonitrile with bromide salts has been reported to yield high yields of the desired product. This method not only improves the yield but also reduces the formation of side products, making it a preferred choice for large-scale synthesis.

Applications in Medicinal Chemistry

4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile has found applications in medicinal chemistry due to its ability to serve as a building block for more complex molecules. Its reactivity and functional groups make it an ideal candidate for drug discovery programs targeting various diseases. Recent studies have explored its potential as an inhibitor of specific enzymes involved in cancer progression and neurodegenerative disorders.

In one notable study, researchers synthesized a series of derivatives of 4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile and evaluated their inhibitory activity against protein kinases, which are key targets in cancer therapy. The results showed that several derivatives exhibited potent inhibitory effects with low micromolar IC₅₀ values, suggesting their potential as lead compounds for further optimization.

Biological Activity and Mechanism of Action

The biological activity of 4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile is attributed to its ability to interact with specific biomolecules through covalent bonding or non-covalent interactions. The bromomethyl group can form covalent bonds with cysteine residues in proteins, leading to irreversible inhibition of enzyme activity. This mechanism has been exploited in the design of covalent inhibitors for therapeutic purposes.

In addition to its covalent binding properties, the cyano group in 4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile can participate in hydrogen bonding interactions with target proteins, enhancing its binding affinity and selectivity. These interactions are crucial for achieving high potency and minimizing off-target effects.

Safety Considerations and Handling

4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile, like many organic compounds, should be handled with care to ensure safety in laboratory settings. It is recommended to work under a fume hood to avoid inhalation of vapors. Protective equipment such as gloves, goggles, and lab coats should be worn at all times when handling this compound.

In case of skin contact or inhalation, immediate first aid measures should be taken, including washing the affected area with water and seeking medical attention if necessary. Proper disposal methods should also be followed to prevent environmental contamination.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile highlights its potential as a valuable tool in chemical biology and medicinal chemistry. Future studies may focus on optimizing its structure for improved potency and selectivity, as well as exploring new applications in drug discovery and chemical synthesis.

In conclusion, 4-(bromomethyl)-1-methyl-1H-pyrrole-2-carbonitrile (CAS No. 1379265-19-6) is a promising compound with diverse applications in various scientific fields. Its unique chemical properties make it an attractive candidate for further research and development.